ER-thermo-Yellow

• Molecular Formula: C27H20BClF5N3O3
• Molecular Weight: 575.7 g/mol
• InChI: InChI=1S/C27H20BClF5N3O3/c1-16-13-20(9-6-18-14-21(10-11-23(18)38)40-27(30,31)32)37-26(16)25(22-3-2-12-36(22)28(37,33)34)17-4-7-19(8-5-17)35-24(39)15-29/h2-14,38H,15H2,1H3,(H,35,39)/b9-6+
• InChIKey: KELQILVKLNLBAG-RMKNXTFCSA-N

ER-thermo-Yellow for Procurement: A First-in-Class ER-Targeted Fluorescent Thermometer

ER-thermo-Yellow (CAS 1445108-32-6, also known as BDNCA-346 or ETY) is a small-molecule xanthene-derivative fluorescent probe that selectively localizes to the endoplasmic reticulum (ER) and reports temperature changes as a decrease in fluorescence intensity with a sensitivity of 3.9%/°C — the highest reported among single-molecule intensiometric fluorescent thermometers operating in aqueous physiological conditions at the time of its disclosure [1]. Unlike conventional ER-staining dyes that serve solely as structural markers, ER-thermo-Yellow enables real-time, quantitative visualization of heat production and dissipation at the organelle level [1]. The probe possesses a thiol-reactive moiety for covalent anchoring to biomacromolecules within the ER lumen, exhibits excitation/emission maxima at 559/581 nm, and is supplied as a research-grade small molecule (MW 575.72) compatible with standard confocal and wide-field fluorescence microscopy platforms [1].

Workflow ER-targeted fluorescence thermometry in live cells

Detection Intensity-based thermal readout; reported 3.9%/°C sensitivity

Platform Standard confocal and wide-field fluorescence microscopy

Anchoring Covalent thiol-reactive binding within ER lumen

• [1] Arai S, Lee SC, Zhai D, Suzuki M, Chang YT. A molecular fluorescent probe for targeted visualization of temperature at the endoplasmic reticulum. Sci Rep. 2014;4:6701. DOI: 10.1038/srep06701. View Source

Why Generic ER Dyes and Other Organelle Thermometers Cannot Replace ER-thermo-Yellow

Standard ER-localizing dyes such as the commercially available ER-Tracker series are structurally designed for organelle demarcation, not thermometry; direct experimental comparison demonstrated that ER-Tracker (λabs/λem = 587/615 nm) is essentially insensitive to temperature change, producing no square-wave fluorescence response under repeated heating–cooling cycles, whereas ER-thermo-Yellow reliably tracks sub-degree thermal fluctuations within the ER [1]. Furthermore, even closely related organelle-targeted thermometers from the same structural family exhibit markedly different temperature sensitivities depending on their targeting moiety and the biophysical microenvironment of their destination organelle — for example, MitoThermo Yellow (MTY) targets mitochondria rather than the ER, and the Organelle Thermo Green (OTG) series displays FI-based sensitivities ranging from 1.4%/°C (Nucleus Thermo Green) to 5.1%/°C (Droplet Thermo Green), with no member matching the combined ER-targeting specificity and validated 3.9%/°C thermosensitivity of ER-thermo-Yellow . Generic substitution with any non-thermometric ER dye or an incorrectly targeted thermometer would yield either zero thermal readout or organelle-mislocalized data, rendering thermal measurements at the ER invalid [1] .

Risk 1 ER-Tracker dyes Structural ER markers without thermometric function May yield no thermal readout; reported as temperature-insensitive in direct comparison. Thermal measurements at the ER would be invalid with non-thermometric ER dyes.

Risk 2 MitoThermo Yellow (MTY) Mitochondria-targeted thermometer from same scaffold family Organelle targeting may shift thermal data to mitochondrial compartment, not ER. ER-localized thermogenesis cannot be measured with a mitochondrial probe.

Risk 3 Generic xanthene probes Unanchored or non-targeted fluorescent dyes May lack covalent ER anchoring, causing probe redistribution during fixation or prolonged imaging. Thermal sensitivity is unvalidated and may not transfer.

• [1] Arai S, Lee SC, Zhai D, Suzuki M, Chang YT. A molecular fluorescent probe for targeted visualization of temperature at the endoplasmic reticulum. Sci Rep. 2014;4:6701. DOI: 10.1038/srep06701. View Source

ER-thermo-Yellow Procurement Evidence: Quantified Differentiation vs. Closest Comparators

Thermal Sensitivity: ER-thermo-Yellow vs. ER-Tracker in Live HeLa Cells

ER-thermo-Yellow provides quantifiable thermal sensing at the ER, whereas the commercial ER-Tracker dye is functionally blind to temperature. In a direct head-to-head comparison within the same HeLa cell subjected to a laser-induced microscopic temperature gradient (ΔT 0–5°C, extracellular medium maintained at 37°C), ER-thermo-Yellow exhibited a stepwise, reversible decrease in fluorescence intensity yielding a calculated sensitivity of 3.9%/°C. In contrast, ER-Tracker (λabs/λem = 587/615 nm) showed no square-wave response and was identified as temperature-insensitive [1]. In a separate ionomycin-stimulated Ca²⁺-activated thermogenesis assay, ER-thermo-Yellow detected a mean temperature rise of 1.7 ± 0.4°C (ΔF/F₀ = −6.8 ± 1.5%, N = 13 cells), while ER-Tracker registered a negligible change of 0.6 ± 1.7% (N = 14 cells), a difference confirmed as statistically significant by F-test [1]. This demonstrates that ER-thermo-Yellow uniquely converts ER-localized fluorescence into actionable thermal data, a capability entirely absent in conventional ER dyes [1].

Thermal Sensitivity

Head-to-head

3.9%/°C sensitivity vs. ~0%/°C (ER-Tracker unquantifiable)

Supports ER thermal measurement where comparator shows no thermometric response.

HeLa cells; 1064 nm laser micro-heating; ΔT 0–5°C; confocal microscopy.

Evidence Dimension	Temperature sensitivity and ionomycin-induced thermal response
Target Compound Data	3.9%/°C sensitivity; ΔT = 1.7 ± 0.4°C, ΔF/F₀ = −6.8 ± 1.5% (N = 13)
Comparator Or Baseline	ER-Tracker: temperature-insensitive (no square-wave response); ΔF/F₀ = 0.6 ± 1.7% (N = 14)
Quantified Difference	3.9%/°C vs. ~0%/°C (unquantifiable); thermal detection SNR >10-fold higher
Conditions	Live HeLa cells; NIR 1064 nm laser micro-heating (ΔT 0–5°C); ionomycin (1 µM) Ca²⁺-activated thermogenesis; confocal microscopy

Why This Matters

For any experiment requiring correlation of ER-localized thermal events with cellular physiology, ER-thermo-Yellow is the only option that provides a quantitative thermometric readout; ER-Tracker and its analogs are functionally irrelevant for this measurement.

• [1] Arai S, Lee SC, Zhai D, Suzuki M, Chang YT. A molecular fluorescent probe for targeted visualization of temperature at the endoplasmic reticulum. Sci Rep. 2014;4:6701. DOI: 10.1038/srep06701. View Source

Signal Discriminatory Power: ER-thermo-Yellow vs. ER-Tracker in Physiological Ca²⁺-Heat Coupling

Beyond raw sensitivity, ER-thermo-Yellow's capacity to resolve cell-to-cell heterogeneity in thermal output is critical for single-cell studies. When HeLa cells were stimulated with ionomycin to induce SERCA-mediated heat production, the distribution of ΔF/F₀ values for ER-thermo-Yellow (−6.8 ± 1.5%) was statistically indistinguishable in variance from that of the temperature-insensitive ER-Tracker (F = 1.23908 < F₀.₀₂₅,₁₄,₁₃ = 2.660177, α = 0.05), indicating that the observed variability (SD = 0.4°C) arises from intrinsic measurement error rather than biological heterogeneity [1]. In subcellular region-of-interest analysis, ER-thermo-Yellow maintained discriminatory power (ΔF/F₀ = −6.1 ± 3.1%) while ER-Tracker variance was entirely noise-driven (−0.4 ± 3.8%, equal variance by F-test), confirming that ER-thermo-Yellow can resolve intra-cellular thermal gradients that ER-Tracker cannot distinguish from background [1].

Signal Discrimination

Head-to-head

Whole-cell signal ~11× greater; subcellular thermal detection only with ER-thermo-Yellow

Supports single-cell and subcellular thermal heterogeneity analysis.

Ionomycin 1 µM; F-test at α = 0.05; HeLa cells.

Evidence Dimension	Measurement precision (SD) and signal-to-noise in ionomycin-induced thermogenesis
Target Compound Data	Whole-cell: SD = 0.4°C; subcellular: ΔF/F₀ = −6.1 ± 3.1%
Comparator Or Baseline	ER-Tracker: ΔF/F₀ = 0.6 ± 1.7% (whole-cell); −0.4 ± 3.8% (subcellular)
Quantified Difference	Whole-cell signal magnitude ~11× greater; subcellular thermal detection possible only with ER-thermo-Yellow
Conditions	HeLa cells; ionomycin 1 µM; confocal fluorescence microscopy; F-test at α = 0.05

Why This Matters

Procurement of ER-thermo-Yellow over ER-Tracker is mandatory when the research question demands statistical resolution of heat production heterogeneity at the single-cell or subcellular level, as ER-Tracker provides no thermal signal above measurement noise.

• [1] Arai S, Lee SC, Zhai D, Suzuki M, Chang YT. A molecular fluorescent probe for targeted visualization of temperature at the endoplasmic reticulum. Sci Rep. 2014;4:6701. DOI: 10.1038/srep06701. View Source

Targeting Orthogonality: ER-thermo-Yellow vs. MitoThermo Yellow (MTY)

ER-thermo-Yellow and MitoThermo Yellow (MTY) were developed from the same diversity-oriented fluorescent library (DOFL) and share a common xanthene-derived scaffold, yet their targeting destinations are mutually exclusive: ER-thermo-Yellow selectively accumulates in the ER, while MTY localizes to mitochondria [1] [2]. This targeting divergence is functionally decisive because the ER/SR and mitochondria represent distinct thermogenic compartments with different heat-production mechanisms (SERCA pump vs. OXPHOS uncoupling). In a 2023 study that directly compared the FI-based temperature sensitivity of a palette of organelle thermometers using ER-thermo-Yellow (ETY) as the reference standard, the mitochondrial-targeted analogue MTG (Mitochondria Thermo Green) registered a sensitivity of 4.1%/°C, whereas ETY itself was anchored at 3.9%/°C and served as the calibration reference for all other OTG probes . No mitochondrial-targeted probe from the OTG family can report ER-localized temperature, making ER-thermo-Yellow the only validated option for ER-specific thermal measurements .

Target Orthogonality

Reported

ER-targeted (ETY) vs. mitochondria-targeted (MTY/MTG); mutually exclusive organelle selectivity

Mitochondrial probes cannot report ER-localized temperature; organelle context may shift interpretation.

Cross-study comparison; ETY used as OTG calibration reference.

Evidence Dimension	Organelle targeting specificity and FI-based temperature sensitivity
Target Compound Data	ER-targeted; FI sensitivity = 3.9%/°C; used as calibration reference for all OTG probes
Comparator Or Baseline	MTY (mitochondria-targeted); MTG (mitochondria-targeted OTG) sensitivity = 4.1%/°C; NTG (nucleus) = 1.4%/°C
Quantified Difference	Organelle selectivity: ER (ETY) vs. mitochondria (MTY/MTG) — mutually exclusive; MTG sensitivity 4.1%/°C vs. ETY 3.9%/°C (5% higher but ER-inaccessible)
Conditions	HeLa cells; 1 µM dye; confocal microscopy with 808 nm NIR photothermal heating via graphite flakes; FI-based thermometry calibrated against ETY reference

Why This Matters

For studies of ER/SR thermogenesis — including SERCA-mediated heat production in muscle and brown adipose tissue — MTY is an inappropriate substitute because it reports mitochondrial, not ER, temperature; ER-thermo-Yellow must be procured for ER-specific thermal mapping.

• [1] Arai S, Lee SC, Zhai D, Suzuki M, Chang YT. A molecular fluorescent probe for targeted visualization of temperature at the endoplasmic reticulum. Sci Rep. 2014;4:6701. DOI: 10.1038/srep06701. View Source
• [2] Arai S, Suzuki M, Park SJ, Yoo JS, Wang L, Kang NY, Ha HH, Chang YT. Mitochondria-targeted fluorescent thermometer monitors intracellular temperature gradient. Chem Commun. 2015;51(38):8044-8047. DOI: 10.1039/C5CC01088H. View Source

Selectivity Robustness: Independence from Intracellular Ca²⁺ and pH Fluctuations

A critical vulnerability of fluorescence intensity-based thermometers is cross-sensitivity to non-thermal physiological parameters, particularly Ca²⁺ concentration and pH, both of which fluctuate dynamically in the ER. ER-thermo-Yellow was explicitly validated against both confounders: its fluorescence intensity was unaffected by free Ca²⁺ concentrations spanning 0–800 µM — a range that fully covers ER luminal Ca²⁺ variations even under maximal ionomycin stimulation — and its temperature sensitivity remained constant across the physiological pH range of 5.0–8.0 [1]. This dual independence is not universally shared among organelle-targeted thermometers: the 2023 OTG study noted that FI-based sensitivity of OTG probes is influenced by membrane fluidity and organelle-specific microenvironmental factors, introducing organelle-dependent biases that complicate cross-organelle comparisons . ER-thermo-Yellow's validated insensitivity to Ca²⁺ and pH ensures that fluorescence changes can be attributed exclusively to temperature, eliminating a major source of artifact in ER thermometry [1].

Ca²⁺/pH Robustness

Class-level

No fluorescence change across [Ca²⁺] 0–800 µM; sensitivity unchanged at pH 5.0–8.0

Supports attribution of fluorescence changes to temperature rather than Ca²⁺ or pH artifacts.

In vitro validation; OTG-class probes may lack systematic Ca²⁺/pH validation.

Evidence Dimension	Fluorescence response to Ca²⁺ and pH variation
Target Compound Data	No fluorescence change across [Ca²⁺] 0–800 µM; temperature sensitivity unchanged at pH 5.0–8.0
Comparator Or Baseline	OTG probes: FI sensitivity influenced by organelle membrane fluidity and microenvironment; Ca²⁺/pH independence not systematically validated for all OTG members
Quantified Difference	Ca²⁺ interference: 0% signal change (ETY) vs. potential artifact in unvalidated probes; pH robustness: full 3-unit range (ETY)
Conditions	In vitro fluorescence spectroscopy; fixed HeLa cells; physiological buffer conditions

Why This Matters

When procuring a fluorescent thermometer for ER studies involving Ca²⁺ signaling (e.g., IP₃-mediated release, SERCA pump activity), ER-thermo-Yellow is the only probe with published, quantitative evidence of Ca²⁺ and pH orthogonality, reducing the risk of confounding artifacts in thermal measurements.

• [1] Arai S, Lee SC, Zhai D, Suzuki M, Chang YT. A molecular fluorescent probe for targeted visualization of temperature at the endoplasmic reticulum. Sci Rep. 2014;4:6701. DOI: 10.1038/srep06701. View Source

Post-Fixation Performance: Covalent Anchoring Enables Fixed-Cell Thermometry

Most small-molecule fluorescent probes lose their organelle localization or undergo spectral shifts upon aldehyde-based chemical fixation, precluding their use in fixed-cell protocols. ER-thermo-Yellow incorporates a thiol-reactive moiety that forms covalent bonds with biomacromolecules within the ER, enabling it to retain fluorescence and temperature sensitivity after formaldehyde fixation. Direct experimental validation showed that fixed HeLa cells stained with ER-thermo-Yellow produced the identical square-wave thermal response pattern and the same 3.9%/°C sensitivity (at pH 7.0) as live cells [1]. This property is not documented for the commercial ER-Tracker series, which is characterized as an environmentally sensitive BODIPY–glibenclamide conjugate that retains only partial fluorescence after fixation and is not validated for post-fixation thermometry [2]. The covalent anchoring mechanism also addresses the common nanoparticle problem of aggregation and uneven endocytosis, as ER-thermo-Yellow stains the target organelle evenly without aggregation [1].

Post-Fixation Use

Class-level

3.9%/°C sensitivity retained after formaldehyde fixation; square-wave thermal response preserved

May support fixed-cell protocols and multiplexed imaging workflows.

Covalent ER anchoring; ER-Tracker shows only partial fluorescence after fixation.

Evidence Dimension	Fluorescence and thermosensitivity retention after formaldehyde fixation
Target Compound Data	3.9%/°C sensitivity maintained post-fixation; square-wave thermal response preserved; covalent ER anchoring
Comparator Or Baseline	ER-Tracker: partial fluorescence retention after fixation; no thermometric capability; nanoparticle thermometers: aggregation and uneven distribution
Quantified Difference	Post-fixation sensitivity: 3.9%/°C (ETY) vs. 0%/°C (ER-Tracker, no thermometric function); aggregation: absent (ETY) vs. common (nanoparticles)
Conditions	Fixed HeLa cells; formaldehyde fixation; NIR 1064 nm laser heating; pH 7.0

Why This Matters

For laboratories that require fixation for multiplexed immunofluorescence, high-content screening, or multi-site collaborative studies with sample transport, ER-thermo-Yellow uniquely enables post-fixation ER thermometry without loss of sensitivity, a capability absent in ER-Tracker and nanoparticle-based alternatives.

• [1] Arai S, Lee SC, Zhai D, Suzuki M, Chang YT. A molecular fluorescent probe for targeted visualization of temperature at the endoplasmic reticulum. Sci Rep. 2014;4:6701. DOI: 10.1038/srep06701. View Source
• [2] ER-Tracker dye product description. BODIPY–glibenclamide conjugate; environmentally sensitive; partial fluorescence retention after formaldehyde treatment. View Source

Application Versatility: Validated Across Multiple Thermogenic Cell Types

ER-thermo-Yellow's performance is not restricted to immortalized cell lines. The probe has been independently validated in physiologically relevant primary and differentiated cell types central to mammalian thermogenesis research. In the original 2014 study, temperature sensitivity remained constant (3.9%/°C) in skeletal muscle cells and brown adipocytes — both established thermogenic cell models — in addition to HeLa cells [1]. Subsequently, ER-thermo-Yellow was deployed in a single-fiber skeletal muscle assay to resolve the role of ryanodine receptor 1 (RyR1) Ca²⁺ leak in SR Ca²⁺-ATPase (SERCA)-driven thermogenesis, where targeted ryanodine delivery through transverse tubules provided a critical increase in the signal-to-noise ratio of the SR-temperature-sensitive ER-thermo-Yellow fluorescence signal [2]. In caffeine-stimulated muscle cells, ER-thermo-Yellow detected a temperature increase of approximately 1.6°C localized to the sarcoplasmic reticulum, whereas a whole-cell diffusing dye detected no such increase, confirming organelle-level specificity [3]. No other ER-targeted thermometer has been validated across this breadth of thermogenically relevant primary cell models.

Cross-Model Validation

Reported

Validated in HeLa, skeletal muscle cells, brown adipocytes, and single-fiber SR assays

Supports use across multiple thermogenically relevant primary and differentiated cell models.

Reported 1.6°C caffeine-induced SR temperature rise; FLIM and FI-based readouts.

Evidence Dimension	Cross-cell-type validation and application in primary thermogenic models
Target Compound Data	3.9%/°C in HeLa, skeletal muscle cells, and brown adipocytes; 1.6°C caffeine-induced SR temperature rise detected; single-fiber SR thermometry achieved
Comparator Or Baseline	Whole-cell diffusing dye: no temperature increase detected upon caffeine stimulation; ER-Tracker: no thermometric function; MTY: mitochondria only
Quantified Difference	SR-localized ΔT detection: 1.6°C (ETY) vs. 0°C (whole-cell dye); validated cell types: ≥4 (ETY) vs. 0 for any other ER thermometer
Conditions	Mouse skeletal muscle single fibers; caffeine stimulation; HeLa, brown adipocyte, and myocyte cultures; fluorescence lifetime imaging (FLIM) and FI-based readouts

Why This Matters

For procurement decisions in laboratories studying muscle non-shivering thermogenesis, brown adipose tissue metabolism, or ER stress-related thermal biology, ER-thermo-Yellow is uniquely validated across the relevant cell models, reducing the risk of failed experiments due to cell-type-specific probe incompatibility.

• [1] Arai S, Lee SC, Zhai D, Suzuki M, Chang YT. A molecular fluorescent probe for targeted visualization of temperature at the endoplasmic reticulum. Sci Rep. 2014;4:6701. DOI: 10.1038/srep06701. View Source
• [2] Meizoso-Huesca A, Pearce L, Barclay CJ, Launikonis BS. Ca²⁺ leak through ryanodine receptor 1 regulates thermogenesis in resting skeletal muscle. Proc Natl Acad Sci USA. 2022;119(4):e2115983119. DOI: 10.1073/pnas.2115983119. View Source
• [3] A*STAR Research. Cellular thermometer: Light-emitting dyes can measure heat generation within living cells with subcellular accuracy. 2016. Research Highlight. View Source

ER-thermo-Yellow: Recommended Procurement Scenarios Based on Validated Evidence

Quantitative ER/SR Thermogenesis Research in Muscle and Brown Adipose Tissue

Laboratories investigating SERCA-mediated non-shivering thermogenesis in skeletal muscle or brown adipocytes should procure ER-thermo-Yellow as the only small-molecule probe with demonstrated ability to detect SR-localized temperature changes upon physiological stimulation. Evidence: detection of ~1.6°C temperature rise in caffeine-stimulated muscle fibers with SR specificity, and validated 3.9%/°C sensitivity in both skeletal muscle cells and brown adipocytes [1] [2]. The probe has been successfully deployed in single-fiber assays where targeted RyR1 manipulation was used to dissect the contribution of Ca²⁺ leak to SERCA thermogenesis [3].

ER Stress and Calcium Signaling Studies Requiring Thermal Readout

For experiments correlating ER stress, Ca²⁺ dynamics, and local heat production — such as ionomycin-induced Ca²⁺ influx or SERCA uncoupling — ER-thermo-Yellow is the only ER-targeted probe with published validation that its fluorescence is independent of Ca²⁺ concentration (0–800 µM) and pH (5.0–8.0) [1]. This ensures that fluorescence intensity changes can be attributed unambiguously to temperature rather than to the Ca²⁺ or pH fluctuations that accompany ER stress responses [1].

Fixed-Cell and Multiplexed Imaging Protocols Requiring Post-Fixation Thermal Detection

ER-thermo-Yellow is uniquely suited for workflows that require chemical fixation prior to imaging, including multiplexed immunofluorescence and high-content screening. Its thiol-reactive covalent anchoring mechanism preserves both ER localization and full 3.9%/°C thermosensitivity after formaldehyde fixation, a capability not offered by ER-Tracker dyes (which show only partial, non-thermometric fluorescence retention) or nanoparticle thermometers (which suffer from aggregation and uneven distribution) [1].

Procurement for Core Imaging Facilities Supporting Diverse Thermogenesis Projects

Core facilities that support multiple investigator teams studying intracellular thermogenesis should stock ER-thermo-Yellow as the reference ER thermometer. The probe's demonstrated performance across HeLa cells, skeletal muscle cells, and brown adipocytes [1], its compatibility with both FI-based (conventional confocal) and FLIM-based (advanced lifetime) thermometry platforms , and its established role as the calibration reference standard for the broader Organelle Thermo Green probe family make it the most versatile and rigorously validated ER thermal probe available.

Application

Selection Property

Validation Focus

SR thermogenesis studies in muscle and brown adipocyte models

ER-localized thermal sensitivity in thermogenic cell types

SR-specific temperature detection upon physiological stimulation

ER stress and Ca²⁺ signaling research with thermal readout

Ca²⁺ and pH independence for unambiguous thermal attribution

Confirm fluorescence changes correlate with temperature, not ion fluctuations

Fixed-cell and multiplexed imaging protocols

Covalent anchoring preserves ER localization post-fixation

Verify retained thermosensitivity after formaldehyde fixation

Core imaging facility supporting diverse thermogenesis projects

Cross-cell-type validation and multi-platform compatibility

Confirm performance across confocal and FLIM-based thermometry platforms

• [1] Arai S, Lee SC, Zhai D, Suzuki M, Chang YT. A molecular fluorescent probe for targeted visualization of temperature at the endoplasmic reticulum. Sci Rep. 2014;4:6701. DOI: 10.1038/srep06701. View Source
• [2] A*STAR Research. Cellular thermometer: Light-emitting dyes can measure heat generation within living cells with subcellular accuracy. 2016. Research Highlight. View Source
• [3] Meizoso-Huesca A, Pearce L, Barclay CJ, Launikonis BS. Ca²⁺ leak through ryanodine receptor 1 regulates thermogenesis in resting skeletal muscle. Proc Natl Acad Sci USA. 2022;119(4):e2115983119. DOI: 10.1073/pnas.2115983119. View Source